Cas no 138631-08-0 (1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-)

• Product name: 1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-
• CAS No: 138631-08-0
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 1254383

1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-
• 2H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-

• Inchi： 1S/C17H18N4O/c1-2-6-14(7-3-1)8-4-5-13-22-16-11-9-15(10-12-16)17-18-20-21-19-17/h1-3,6-7,9-12H,4-5,8,13H2,(H,18,19,20,21)
• InChI Key： QKJMHBIYIDVENZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OCCCCC3=CC=CC=C3)C=C2)N=NN1

Computed Properties

• Exact Mass: 418.22328

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 515.7±60.0 °C(Predicted)
• PSA: 107.29
• pka: 4.49±0.10(Predicted)